Cas no 1866425-84-4 (1-Amino-3-(2-bromothiophen-3-yl)propan-2-one)

• Product Name: 1-Amino-3-(2-bromothiophen-3-yl)propan-2-one
• CAS No: 1866425-84-4
• MF: C₇H₈BrNOS
• MW: 234.113519668579
• CID: 5744788
• PubChem ID: 131069871
• Update Time: 2025-05-22

1-Amino-3-(2-bromothiophen-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-795807
• 1866425-84-4
• 1-Amino-3-(2-bromothiophen-3-yl)propan-2-one
• 2-Propanone, 1-amino-3-(2-bromo-3-thienyl)-

• Inchi： 1S/C7H8BrNOS/c8-7-5(1-2-11-7)3-6(10)4-9/h1-2H,3-4,9H2
• InChI Key： UERQQCGRSWSVKZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)CC(CN)=O

Computed Properties

• Exact Mass: 232.95100g/mol
• Monoisotopic Mass: 232.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.612±0.06 g/cm3(Predicted)
• Boiling Point: 304.3±37.0 °C(Predicted)
• pka: 7.15±0.29(Predicted)

Additional information on 1-Amino-3-(2-bromothiophen-3-yl)propan-2-one

1-Amino-3-(2-Bromothiophen-3-Yl)Propan-2-One: A Comprehensive Overview

1-Amino-3-(2-bromothiophen-3-yl)propan-2-one, identified by the CAS registry number 1866425-84-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug design and material science. The molecule consists of a thiophene ring substituted with a bromine atom at the 2-position and an amino group attached to a propanone moiety. This combination of functional groups makes it a versatile building block for various chemical transformations.

The synthesis of 1-amino-3-(2-bromothiophen-3-yl)propan-2-one typically involves multi-step reactions, often starting from bromothiophene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium and copper complexes, to facilitate key steps like cross-coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for downstream applications.

In terms of pharmacological applications, 1-amino-3-(2-bromothiophen-3-yl)propan-2-one has shown promise as a precursor for bioactive molecules. Its thiophene ring, known for its aromatic stability and electron-withdrawing properties, can be further functionalized to target specific biological pathways. For instance, studies have demonstrated that derivatives of this compound exhibit potential anti-inflammatory and antioxidant activities. These findings suggest that it could serve as a lead compound in the development of novel therapeutic agents.

The electronic properties of 1-amino-3-(2-bromothiophen-3-yl)propan-2-one make it an interesting candidate for optoelectronic materials. The conjugated system within the molecule allows for efficient charge transport, which is crucial for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their electronic performance while maintaining mechanical stability.

In addition to its chemical and pharmacological significance, CAS No. 1866425-84-based compounds are also being investigated for their role in catalysis. The amino group in the molecule can act as a nucleophile or base, facilitating various reactions under mild conditions. This property has led to its use as an organocatalyst in asymmetric synthesis, where it promotes enantioselective transformations with high efficiency.

The environmental impact of synthesizing and using 1-amino-containing compounds has been a growing concern in the scientific community. To address this, researchers have developed greener synthesis routes that minimize waste generation and energy consumption. For example, microwave-assisted synthesis has been employed to accelerate reaction rates while reducing solvent usage.

In conclusion, 1-amino-N-substituted thiophene derivatives like CAS No. 1866425-based compounds continue to be a focal point in modern chemistry due to their diverse applications and unique properties. As research progresses, we can expect further innovations that will expand their utility across various industries.